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Compound of Interest

Compound Name: UWA-101

CAS No.: 1350821-24-7

Cat. No.: B1257170

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the preclinical data for UWA-101, a novel

psychoactive compound with therapeutic potential, benchmarked against its close structural

and functional analogue, 3,4-methylenedioxymethamphetamine (MDMA). Due to the limited

availability of published quantitative pharmacokinetic data for UWA-101, this guide focuses on

its established pharmacodynamic profile and presents detailed pharmacokinetic data for MDMA

in common preclinical species to offer a relevant comparative context.

Overview of UWA-101
UWA-101, an analogue of MDMA, has been investigated for its potential therapeutic

applications, particularly in the context of Parkinson's disease.[1][2][3] It is a selective serotonin

and dopamine reuptake inhibitor (SDRI).[1] This dual action on key neurotransmitter systems,

without the significant neurotoxicity and psychoactive effects associated with MDMA, makes it

a compound of interest for further research.[4][5]
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While specific pharmacokinetic parameters for UWA-101 are not readily available in the public

domain, extensive research has been conducted on its parent compound, MDMA. The

following tables summarize key pharmacokinetic parameters of MDMA in rats and non-human

primates, providing a valuable reference for researchers investigating UWA-101 and similar

compounds.

MDMA Pharmacokinetics in Rats
Parameter Value Species/Strain Dose & Route Source

Cmax ~200 ng/mL Rat 2 mg/kg (IP, SC) [6][7]

T1/2 < 1 hour Rat 2 mg/kg [6][7]

AUC

(Dose-

dependent, non-

linear increase)

Rat
2 mg/kg vs. 10

mg/kg
[6][7]

Note: MDMA exhibits non-linear kinetics in rats, with disproportionate increases in AUC at

higher doses, suggesting saturation of metabolism.[6][7]

MDMA Pharmacokinetics in Non-Human Primates
Parameter Value Species Dose & Route Source

Cmax ~100 ng/mL Baboon 3.2 mg/kg (oral) [8]

Cmax ~250 ng/mL Human 1.6 mg/kg (oral) [8]

T1/2

Considerably

shorter than in

humans

Squirrel Monkey 2.8 mg/kg (oral) [9]

Note: Significant interspecies differences in MDMA metabolism and disposition have been

observed between primates and humans, highlighting the importance of careful cross-species

extrapolation.[8][9]

Experimental Protocols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#a-comparative-guide-to-the-preclinical-profile-of-uwa-101
https://www.benchchem.com/product/b1257170/docs?utm_src=pdf-body#a-comparative-guide-to-the-preclinical-profile-of-uwa-101
https://pubmed.ncbi.nlm.nih.gov/19679675/
https://www.semanticscholar.org/paper/Effects-of-Dose-and-Route-of-Administration-on-of-Baumann-%C5%BB%C3%B3%C5%82kowska/b6a88950a137c06593421ca3e1e909f11b91956e
https://pubmed.ncbi.nlm.nih.gov/19679675/
https://www.semanticscholar.org/paper/Effects-of-Dose-and-Route-of-Administration-on-of-Baumann-%C5%BB%C3%B3%C5%82kowska/b6a88950a137c06593421ca3e1e909f11b91956e
https://pubmed.ncbi.nlm.nih.gov/19679675/
https://www.semanticscholar.org/paper/Effects-of-Dose-and-Route-of-Administration-on-of-Baumann-%C5%BB%C3%B3%C5%82kowska/b6a88950a137c06593421ca3e1e909f11b91956e
https://pubmed.ncbi.nlm.nih.gov/19679675/
https://www.semanticscholar.org/paper/Effects-of-Dose-and-Route-of-Administration-on-of-Baumann-%C5%BB%C3%B3%C5%82kowska/b6a88950a137c06593421ca3e1e909f11b91956e
https://pmc.ncbi.nlm.nih.gov/articles/PMC3126644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3126644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159867/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3126644/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3159867/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General In Vivo Pharmacokinetic Study Protocol (Rodent
Model)
This protocol outlines a general procedure for conducting a pharmacokinetic study in rats,

based on common practices in the field.

1. Animal Model:

Species: Male Sprague-Dawley rats (or other relevant strain).

Housing: Housed in a controlled environment with a 12-hour light/dark cycle and ad libitum

access to food and water.

2. Drug Administration:

Formulation: The test compound (e.g., UWA-101 or comparator) is dissolved in a suitable

vehicle (e.g., saline, DMSO).

Routes of Administration:

Intravenous (IV): Administered as a bolus injection via the tail vein to determine clearance

and volume of distribution.

Oral (PO): Administered by gavage to assess oral bioavailability.

Dose: Appropriate dose levels are selected based on preliminary toxicity and efficacy

studies.

3. Sample Collection:

Blood Sampling: Serial blood samples are collected at predetermined time points post-

dosing from the tail vein or via a cannula.

Sample Processing: Blood is collected into tubes containing an anticoagulant (e.g., EDTA)

and centrifuged to separate plasma. Plasma samples are stored at -80°C until analysis.

4. Bioanalysis:
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Method: Plasma concentrations of the drug and its potential metabolites are quantified using

a validated analytical method, typically high-performance liquid chromatography-tandem

mass spectrometry (HPLC-MS/MS).

5. Pharmacokinetic Analysis:

Software: Pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, T1/2, clearance, volume of

distribution, and bioavailability) are calculated from the plasma concentration-time data using

non-compartmental analysis with software such as WinNonlin.
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Caption: Mechanism of action of UWA-101.
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Caption: General workflow of a preclinical pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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